Cas no 2680884-13-1 (benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate)

• Product Name: benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate
• CAS No: 2680884-13-1
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5637389
• PubChem ID: 165925328
• Update Time: 2025-10-20

benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290243
• benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate
• 2680884-13-1

• Inchi： 1S/C16H16N2O4/c1-12-10-14(8-9-15(12)18(20)21)17(2)16(19)22-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： FJVMELSKHPSBGQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)C1=CC=C(C(C)=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.4Ų

Additional information on benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate

Research Briefing on Benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate (CAS: 2680884-13-1)

Benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate (CAS: 2680884-13-1) is a synthetic carbamate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. The following briefing provides an overview of the latest research findings related to this compound, highlighting its significance in the context of contemporary biomedical research.

Recent studies have focused on the synthesis and optimization of benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate, with particular emphasis on its role as an intermediate in the production of more complex bioactive molecules. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic processes, to achieve high yields and purity of the compound. These efforts are critical for ensuring the reproducibility and scalability of the synthesis, which is essential for further pharmacological evaluations.

In terms of biological activity, preliminary investigations suggest that benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate exhibits moderate inhibitory effects on certain enzymatic targets, including proteases and kinases, which are often implicated in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound demonstrated selective inhibition of a specific kinase involved in inflammatory responses, suggesting its potential as a lead compound for anti-inflammatory drug development. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic efficacy.

The pharmacokinetic properties of benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate have also been a topic of interest. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the compound has favorable solubility and stability profiles, although its metabolic clearance rates may require optimization to enhance its bioavailability. These findings underscore the importance of structural modifications to improve the compound's drug-like properties, which could pave the way for its inclusion in preclinical development pipelines.

Beyond its direct pharmacological applications, benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate has been explored as a tool compound in chemical biology research. Its ability to selectively interact with specific biomolecules makes it a valuable probe for studying protein-ligand interactions and signaling pathways. For example, a recent study utilized this compound to investigate the allosteric modulation of a G-protein-coupled receptor (GPCR), providing insights into receptor dynamics and potential therapeutic targets.

In conclusion, benzyl N-methyl-N-(3-methyl-4-nitrophenyl)carbamate (CAS: 2680884-13-1) represents a promising candidate for further investigation in the fields of drug discovery and chemical biology. While current research has shed light on its synthetic accessibility, biological activity, and pharmacokinetic properties, additional studies are needed to fully exploit its therapeutic potential. Future directions may include the development of analogs with enhanced potency and selectivity, as well as comprehensive toxicological evaluations to assess its safety profile. As the scientific community continues to explore the applications of this compound, it is expected to contribute significantly to advancements in medicinal chemistry and related disciplines.